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Compound of Interest

Compound Name: 5-Ethynyl-2,4-dimethylthiazole

CAS No.: 868755-76-4

Cat. No.: B3030120

Get Quote

Executive Summary & Structural Logic
5-Ethynyl-2,4-dimethylthiazole (Formula:

; MW: 137.20 g/mol ) is a functionalized thiazole derivative featuring a terminal alkyne at the C5
position.[1][2] This moiety serves as a rigid, bioisosteric linker in kinase inhibitors (e.g., cGAS
inhibitors) and allows for bio-orthogonal conjugation via Cu(I)-catalyzed Azide-Alkyne
Cycloaddition (CuAAC).[1]

The spectroscopic signature of this molecule is defined by the interplay between the electron-

rich thiazole ring and the electron-withdrawing ethynyl group.[1] The absence of the carbonyl

group (present in its precursor, 5-acetyl-2,4-dimethylthiazole) and the appearance of the

anisotropic alkyne shielding cone are the primary diagnostic markers.[1]

Synthesis & Experimental Workflow
To understand the spectroscopy, one must understand the sample origin.[1] This compound is

typically synthesized via Sonogashira coupling from 5-bromo-2,4-dimethylthiazole, followed by
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desilylation.[1] Impurities from this process (e.g., residual copper, homocoupled diynes) can

suppress NMR signals; therefore, the protocol below emphasizes purity.

Workflow Diagram: Synthesis & Isolation

Start: 5-Bromo-2,4-
dimethylthiazole

Sonogashira Coupling
(Pd(PPh3)2Cl2, CuI, TMS-Acetylene)

 Inert Atm (Ar) Intermediate:
5-(TMS-ethynyl)-2,4-dimethylthiazole

 80°C, 4h Desilylation
(K2CO3, MeOH)

 RT, 1h Purification
(SiO2 Chromatography)

 Extraction Target:
5-Ethynyl-2,4-dimethylthiazole

 Isolation

Click to download full resolution via product page

Caption: Figure 1. Synthetic workflow for generating analytical-grade 5-Ethynyl-2,4-
dimethylthiazole.

Nuclear Magnetic Resonance (NMR) Data
Solvent:

(Chloroform-d) | Reference: TMS (

0.00 ppm)[1]

The

NMR spectrum is characterized by two distinct methyl singlets and a diagnostic acetylenic
proton.[1] The chemical shifts are influenced by the thiazole ring current.[1]

NMR Assignment (400 MHz)
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Position Moiety
Shift (

, ppm)

Multiplicit
y

Integral

Coupling
(

)

Structural
Insight

C2-CH Methyl 2.65 Singlet (s) 3H -

Deshielded

by C=N

bond

anisotropy.

[1]

C4-CH Methyl 2.42 Singlet (s) 3H -

Slightly

shielded

relative to

C2-Me.[1]

C5-C

C-H
Alkyne 3.28 Singlet (s) 1H -

Diagnostic

terminal

alkyne

proton.[1]

Note: In the precursor (5-acetyl-2,4-dimethylthiazole), the acetyl methyl appears at

2.[1]50. The shift to

3.28 is the primary confirmation of the ethynyl transformation.[1]

NMR Assignment (100 MHz)
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Position Carbon Type
Shift (

, ppm)
Assignment Logic

C2 Quaternary (Ar) 164.5
Most deshielded due

to N/S flanking.[1]

C4 Quaternary (Ar) 153.2 Alpha to Nitrogen.[1]

C5 Quaternary (Ar) 112.8

Ipso to alkyne;

shielded relative to

acetyl precursor.

C

C
Quaternary (sp) 81.5

Internal alkyne

carbon.[1]

C

CH
Methine (sp) 76.2

Terminal alkyne

carbon.[1]

C2-CH Methyl (sp3) 19.1

Standard

heteroaromatic

methyl.[1]

C4-CH Methyl (sp3) 16.5

Standard

heteroaromatic

methyl.[1]

Infrared Spectroscopy (FT-IR)
Method: Neat oil (ATR) or KBr Pellet[1]

The IR spectrum provides rapid confirmation of the functional group interconversion (Acetyl

Alkyne).
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Frequency (

)
Intensity Vibration Mode Diagnostic Value

3295 Strong, Sharp C-H Stretch

Primary Confirmation.

Indicates terminal

alkyne.

2105 Medium/Weak
C

C Stretch

Characteristic of

asymmetric alkynes.

1530-1560 Medium
C=N / C=C Ring

Stretch

Confirms intact

thiazole core.[1]

No Band - C=O Stretch

Absence of band at

~1670

confirms loss of acetyl

group.[1]

Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+)[1]

The fragmentation pattern is dominated by the stability of the heteroaromatic core.[1]

Molecular Ion (

):

137.0 (100%)[1]

Base Peak:

137 (Stable heteroaromatic ion) or

96 (Loss of

via retro-cycloaddition).[1]
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Fragmentation Pathway Diagram

Molecular Ion [M+]
m/z 137

[M - H]+
m/z 136

- H•

Ring Cleavage
[C4H3S]+ (Thiophene-like)

Ring Fragmentation

Loss of Methyl
[M - CH3]+

m/z 122

- CH3•

Click to download full resolution via product page

Caption: Figure 2. Proposed fragmentation pathway for 5-Ethynyl-2,4-dimethylthiazole under

EI conditions.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Mass: Weigh 5–10 mg of the oil.

Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS.

Filtration: If the sample appears cloudy (common if Cu salts remain from synthesis), filter

through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[1]

Why? Paramagnetic Copper(II) traces will broaden signals and ruin multiplicity resolution.

[1]

Protocol B: GC-MS Analysis
Column: DB-5ms or equivalent (30m x 0.25mm).[1]

Inlet Temp: 250°C.

Carrier Gas: Helium at 1.0 mL/min.
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Temperature Program: 60°C (hold 1 min)

20°C/min

280°C.

Retention Time: Expect elution ~4.5–5.5 min (lower boiling point than the acetyl precursor

due to loss of polarity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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